molecular formula C37H29NO7 B12466398 2-oxo-2-{4-[(phenylcarbonyl)oxy]phenyl}ethyl 4-(1,3-dioxo-5-phenyloctahydro-2H-4,7-methanoisoindol-2-yl)benzoate

2-oxo-2-{4-[(phenylcarbonyl)oxy]phenyl}ethyl 4-(1,3-dioxo-5-phenyloctahydro-2H-4,7-methanoisoindol-2-yl)benzoate

Cat. No.: B12466398
M. Wt: 599.6 g/mol
InChI Key: BRXQTBKISLRRNY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-oxo-2-{4-[(phenylcarbonyl)oxy]phenyl}ethyl 4-(1,3-dioxo-5-phenyloctahydro-2H-4,7-methanoisoindol-2-yl)benzoate is a complex organic compound with a molecular formula of C28H25NO6 and a molecular weight of 471.5 g/mol. This compound is primarily used in research settings and is not intended for human or veterinary use.

Preparation Methods

The synthesis of 2-oxo-2-{4-[(phenylcarbonyl)oxy]phenyl}ethyl 4-(1,3-dioxo-5-phenyloctahydro-2H-4,7-methanoisoindol-2-yl)benzoate involves multiple steps. One common method includes the reaction of ethyl 2-oxo-4-phenylbutyrate with various reagents under controlled conditions . The reaction conditions typically involve the use of catalysts and solvents such as chloroform and ethyl acetate . Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for scale and efficiency.

Chemical Reactions Analysis

This compound undergoes several types of chemical reactions, including:

    Oxidation: The compound can be oxidized using common oxidizing agents.

    Reduction: Reduction reactions can be performed using agents like zinc/acetic acid or triphenylphosphine.

    Substitution: Various substitution reactions can be carried out, often involving the phenyl groups.

Common reagents used in these reactions include acids, bases, and specific catalysts depending on the desired transformation. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

2-oxo-2-{4-[(phenylcarbonyl)oxy]phenyl}ethyl 4-(1,3-dioxo-5-phenyloctahydro-2H-4,7-methanoisoindol-2-yl)benzoate is utilized in various scientific research applications, including:

    Chemistry: As a precursor in the synthesis of other complex organic molecules.

    Biology: Used in in-vitro studies to understand biochemical pathways and interactions.

    Medicine: Research into potential therapeutic applications, although it is not approved for medical use.

    Industry: Employed in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action for this compound involves its interaction with specific molecular targets and pathways. It can act as an inhibitor or activator of certain enzymes, depending on its structure and the functional groups present. The exact pathways and targets can vary based on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar compounds to 2-oxo-2-{4-[(phenylcarbonyl)oxy]phenyl}ethyl 4-(1,3-dioxo-5-phenyloctahydro-2H-4,7-methanoisoindol-2-yl)benzoate include:

    Ethyl 2-oxo-4-phenylbutyrate: A simpler compound with similar functional groups.

    2-Oxo-4-phenylbutanoic acid ethyl ester: Another related compound with slight structural variations.

Properties

Molecular Formula

C37H29NO7

Molecular Weight

599.6 g/mol

IUPAC Name

[2-(4-benzoyloxyphenyl)-2-oxoethyl] 4-(3,5-dioxo-8-phenyl-4-azatricyclo[5.2.1.02,6]decan-4-yl)benzoate

InChI

InChI=1S/C37H29NO7/c39-31(23-13-17-28(18-14-23)45-37(43)24-9-5-2-6-10-24)21-44-36(42)25-11-15-27(16-12-25)38-34(40)32-26-19-29(22-7-3-1-4-8-22)30(20-26)33(32)35(38)41/h1-18,26,29-30,32-33H,19-21H2

InChI Key

BRXQTBKISLRRNY-UHFFFAOYSA-N

Canonical SMILES

C1C2CC(C1C3C2C(=O)N(C3=O)C4=CC=C(C=C4)C(=O)OCC(=O)C5=CC=C(C=C5)OC(=O)C6=CC=CC=C6)C7=CC=CC=C7

Origin of Product

United States

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